3-Pyridinecarboxylicacid,1,4-diamino-1,6-dihydro-2-methyl-6-oxo-,methyl

• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol
• IUPAC Name: methyl 1,4-diamino-2-methyl-6-oxopyridine-3-carboxylate
• InChI: InChI=1S/C8H11N3O3/c1-4-7(8(13)14-2)5(9)3-6(12)11(4)10/h3H,9-10H2,1-2H3
• InChI Key: HNSJJDQRLJJUGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=O)N1N)N)C(=O)OC

Description

3-Pyridinecarboxylicacid,1,4-diamino-1,6-dihydro-2-methyl-6-oxo-,methyl is a complex organic compound with a pyridine ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Pyridinecarboxylicacid,1,4-diamino-1,6-dihydro-2-methyl-6-oxo-,methyl typically involves multi-step organic reactions. One common method includes the reaction of pyridine derivatives with appropriate amines and methylating agents under controlled conditions. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure high-quality output .

Chemical Reactions Analysis

Types of Reactions

3-Pyridinecarboxylicacid,1,4-diamino-1,6-dihydro-2-methyl-6-oxo-,methyl undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace certain atoms or groups within the molecule with different ones.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often include specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

3-Pyridinecarboxylicacid,1,4-diamino-1,6-dihydro-2-methyl-6-oxo-,methyl has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Pyridinecarboxylicacid,1,4-diamino-1,6-dihydro-2-methyl-6-oxo-,methyl involves its interaction with specific molecular targets and pathways. This compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

• Picolinic acid (2-pyridinecarboxylic acid)
• Nicotinic acid (3-pyridinecarboxylic acid)
• Isonicotinic acid (4-pyridinecarboxylic acid)

Uniqueness

3-Pyridinecarboxylicacid,1,4-diamino-1,6-dihydro-2-methyl-6-oxo-,methyl is unique due to its specific functional groups and structural configuration, which confer distinct chemical and biological properties compared to its analogs .